Cas no 1915306-77-2 (N-(1-Cyanocyclopentyl)-1,4-dihydro-6-methyl-4-oxo-3-pyridinecarboxamide)

• Product Name: N-(1-Cyanocyclopentyl)-1,4-dihydro-6-methyl-4-oxo-3-pyridinecarboxamide
• CAS No: 1915306-77-2
• MF: C₁₃H₁₅N₃O₂
• MW: 245.277102708817
• CID: 5455830
• PubChem ID: 103717976
• Update Time: 2025-06-07

N-(1-Cyanocyclopentyl)-1,4-dihydro-6-methyl-4-oxo-3-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS033249444
• N-(1-cyanocyclopentyl)-6-methyl-4-oxo-1,4-dihydropyridine-3-carboxamide
• 1915306-77-2
• EN300-26686483
• Z1314463012
• N-(1-Cyanocyclopentyl)-6-methyl-4-oxo-1H-pyridine-3-carboxamide
• N-(1-Cyanocyclopentyl)-1,4-dihydro-6-methyl-4-oxo-3-pyridinecarboxamide

• Inchi： 1S/C13H15N3O2/c1-9-6-11(17)10(7-15-9)12(18)16-13(8-14)4-2-3-5-13/h6-7H,2-5H2,1H3,(H,15,17)(H,16,18)
• InChI Key： NJQSGBVRKFXLTC-UHFFFAOYSA-N
• SMILES： C1NC(C)=CC(=O)C=1C(NC1(C#N)CCCC1)=O

Computed Properties

• Exact Mass: 245.116426730g/mol
• Monoisotopic Mass: 245.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 82Ų

Experimental Properties

• Density: 1.25±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 518.7±50.0 °C(Predicted)
• pka: 9.35±0.20(Predicted)

Additional information on N-(1-Cyanocyclopentyl)-1,4-dihydro-6-methyl-4-oxo-3-pyridinecarboxamide

N-(1-Cyanocyclopentyl)-1,4-dihydro-6-methyl-4-oxo-3-pyridinecarboxamide (CAS No. 1915306-77-2): A Comprehensive Overview

N-(1-Cyanocyclopentyl)-1,4-dihydro-6-methyl-4-oxo-3-pyridinecarboxamide (CAS No. 1915306-77-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridinecarboxamides, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The chemical structure of N-(1-Cyanocyclopentyl)-1,4-dihydro-6-methyl-4-oxo-3-pyridinecarboxamide is characterized by a cyclopentyl ring substituted with a cyano group and a pyridinecarboxamide moiety. The presence of these functional groups imparts specific physicochemical properties that are crucial for its biological activity. Recent studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In the context of drug discovery and development, N-(1-Cyanocyclopentyl)-1,4-dihydro-6-methyl-4-oxo-3-pyridinecarboxamide has been evaluated for its potential as a lead compound in the treatment of various inflammatory diseases. Preclinical studies have demonstrated its efficacy in reducing inflammation in animal models of arthritis and colitis. These findings suggest that this compound could be a promising candidate for further clinical investigation.

One of the key advantages of N-(1-Cyanocyclopentyl)-1,4-dihydro-6-methyl-4-oxo-3-pyridinecarboxamide is its favorable pharmacokinetic profile. It has been shown to have good oral bioavailability and a long half-life, which are desirable properties for a potential therapeutic agent. Additionally, the compound exhibits low toxicity in preclinical safety studies, making it a viable option for long-term use.

The mechanism of action of N-(1-Cyanocyclopentyl)-1,4-dihydro-6-methyl-4-oxo-3-pyridinecarboxamide has been extensively studied. It has been found to target multiple signaling pathways involved in inflammation, including the NF-kB pathway and the MAPK pathway. By modulating these pathways, the compound effectively reduces the expression of pro-inflammatory genes and proteins, leading to a reduction in inflammation.

Recent advancements in computational chemistry have also contributed to our understanding of the structure-activity relationship (SAR) of N-(1-Cyanocyclopentyl)-1,4-dihydro-6-methyl-4-oxo-3-pyridinecarboxamide. Molecular docking studies have identified key interactions between the compound and its target proteins, providing insights into how structural modifications can enhance its potency and selectivity.

In addition to its anti-inflammatory properties, N-(1-Cyanocyclopentyl)-1,4-dihydro-6-methyl-4-oxo-3-pyridinecarboxamide has shown promise in other therapeutic areas. For instance, preliminary studies have indicated that it may have anti-cancer effects by inducing apoptosis in cancer cells and inhibiting tumor growth. These findings open up new avenues for exploring its potential as a multi-target therapeutic agent.

The synthesis of N-(1-Cyanocyclopentyl)-1,4-dihydro-6-methyl-4-oxo-3-pyridinecarboxamide has been optimized to improve yield and purity. Various synthetic routes have been reported in the literature, including those involving microwave-assisted synthesis and catalytic methods. These advancements have made it possible to produce this compound on a larger scale for preclinical and clinical studies.

In conclusion, N-(1-Cyanocyclopentyl)-1,4-dihydro-6-methyl-4-o xo - 3 - pyridinecarboxamide (CAS No. 1915306 - 77 - 2) represents a promising lead compound with significant potential in the treatment of inflammatory diseases and possibly other conditions such as cancer. Its unique chemical structure, favorable pharmacokinetic profile, and multi-target mechanism of action make it an attractive candidate for further research and development. As more studies are conducted, it is likely that this compound will continue to reveal new therapeutic applications and contribute to the advancement of medicinal chemistry.